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Compound of Interest

Compound Name: 4-Dibenzofuranamine

Cat. No.: B1585361 Get Quote

An In-depth Technical Guide to 4-Dibenzofuranamine: Properties, Synthesis, and Analysis

This technical guide provides a comprehensive overview of 4-Dibenzofuranamine, a

heterocyclic amine that is a subject of interest in medicinal chemistry and materials science.

The document details its fundamental molecular properties, experimental protocols for its

synthesis and analysis, and its potential biological significance. This guide is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Molecular Data of 4-Dibenzofuranamine
The fundamental molecular and physical properties of 4-Dibenzofuranamine are summarized

in the table below for easy reference.
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Property Value Source

Molecular Formula C12H9NO [1][2][3]

Molecular Weight 183.21 g/mol [1][2][4]

Canonical SMILES
C1=CC=C2C(=C1)C3=C(O2)C

(=CC=C3)N
[1][2]

InChI Key
QKBTTXJHJNXCOQ-

UHFFFAOYSA-N

CAS Number 50548-43-1

Experimental Protocols
Detailed methodologies for the synthesis and analytical characterization of 4-
Dibenzofuranamine are outlined below.

Synthesis of 4-Dibenzofuranamine
A common and effective method for the synthesis of 4-Dibenzofuranamine is through the

reduction of a 4-nitrodibenzofuran precursor.[1] This two-step process is detailed as follows:

Step 1: Synthesis of 4-Nitrodibenzofuran

Reactants: The precursor for this step is 2'-Amino-biphenyl-2-ol.

Procedure: A one-pot synthesis is employed using sodium nitrite in a solution of

trifluoroacetic acid and water.[1] This reaction proceeds through a simultaneous nitration and

cycloetherification of the 2'-amino-biphenyl-2-ol.

Outcome: This step yields 4-nitrodibenzofuran.

Step 2: Reduction to 4-Dibenzofuranamine

Reactants: The 4-nitrodibenzofuran obtained from the previous step is the starting material.

The reducing agent is iron powder with a catalytic amount of hydrochloric acid in an ethanol

solvent.[1]
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Procedure: The 4-nitrodibenzofuran is dissolved in ethanol, and iron powder and a catalytic

amount of hydrochloric acid are added. The mixture is then heated to facilitate the reduction

of the nitro group to an amine group.

Yields: This reduction process has been reported to produce high yields of 4-

aminodibenzofuran, in the range of 82-89%.[1]

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
Chromatographic techniques are essential for the separation, identification, and quantification

of 4-Dibenzofuranamine, particularly from complex mixtures.[1] Gas Chromatography-Mass

Spectrometry (GC-MS) is a powerful analytical method for this purpose.[1]

Sample Preparation: The sample containing 4-Dibenzofuranamine is dissolved in a suitable

volatile solvent.

Gas Chromatography: The prepared sample is injected into the gas chromatograph. The

compound is vaporized and carried by an inert gas through a capillary column. The

separation is based on the differential partitioning of the analyte between the mobile phase

(carrier gas) and the stationary phase (the coating on the column).

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer. Here, they are ionized, and the resulting ions are separated based on

their mass-to-charge ratio.

Data Analysis: The mass spectrum provides a molecular fingerprint of the compound,

allowing for its identification by comparing the fragmentation pattern to spectral libraries. The

retention time from the gas chromatograph further confirms the identity of the substance.

Biological and Medicinal Significance
The dibenzofuran scaffold is a key structural motif in various natural and synthetic compounds

with a wide range of biological activities.[5] Derivatives of dibenzofuran have shown potential

as:
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Anticancer Agents: Certain derivatives have demonstrated the ability to inhibit the growth of

cancer cells.[1]

Anti-inflammatory and Antioxidant Agents: The structural framework is found in compounds

explored for their capacity to combat inflammation and oxidative stress.[1]

Antimicrobial and Antifungal Agents: The dibenzofuran core is present in natural products

with known antibacterial and antifungal properties, inspiring the development of new

antimicrobial drugs.[1][5]

The amine group in 4-Dibenzofuranamine provides a reactive site for further chemical

modifications, making it a valuable building block for the synthesis of more complex molecules

with diverse therapeutic potential.

Diagrams
The following diagram illustrates the synthetic workflow for producing 4-Dibenzofuranamine.

Step 1: Synthesis of 4-Nitrodibenzofuran Step 2: Reduction to 4-Dibenzofuranamine

2'-Amino-biphenyl-2-ol Simultaneous Nitration and Cycloetherification
(NaNO2, TFA, H2O) 4-Nitrodibenzofuran Reduction

(Fe, cat. HCl, EtOH) 4-Dibenzofuranamine

Click to download full resolution via product page

Caption: Synthetic pathway of 4-Dibenzofuranamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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